N-(4-Piperidin-1-yl-phenyl)-succinamic acid

• IUPAC Name: 4-oxo-4-(4-piperidin-1-ylanilino)butanoic acid
• InChI: InChI=1S/C15H20N2O3/c18-14(8-9-15(19)20)16-12-4-6-13(7-5-12)17-10-2-1-3-11-17/h4-7H,1-3,8-11H2,(H,16,18)(H,19,20)
• InChI Key: LUUNYEARQACGDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=O)CCC(=O)O
• Molecular Formula: C15H20N2O3
• DSSTOX Substance ID: DTXSID00355289
• Molecular Weight: 276.33 g/mol
• CAS RN: 436086-97-4

Description

“N-(4-Piperidin-1-yl-phenyl)-succinamic acid” is a compound that is part of a series of (4-piperidin-1-yl)phenyl amides. These compounds have been evaluated for their biological activity on the human β3-adrenergic receptor. They are of particular interest due to their unique biochemical properties and are seen as potential drugs for the treatment of human obesity and type II diabetes.

Synthesis Analysis

The synthesis of these compounds involves the preparation of a series of (4-piperidin-1-yl)phenyl amides. The process involves the replacement of the 3,4-dihydroxyl group of the catechol moiety with 4-hydroxyl-3-methyl sulfonamide on the left-hand side of the compounds.

Molecular Structure Analysis

The molecular structure of these compounds is complex and involves a piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates. The structure of these compounds has been established through various studies.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the replacement of the 3,4-dihydroxyl group of the catechol moiety with 4-hydroxyl-3-methyl sulfonamide. This reaction is crucial in the preparation of these compounds.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

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Anticancer Applications

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Antiviral Applications

. The specific antiviral applications of N-(4-Piperidin-1-yl-phenyl)-succinamic acid are still under investigation.

Antimalarial Applications

. Further research is needed to explore the specific role of N-(4-Piperidin-1-yl-phenyl)-succinamic acid in this field.

Antimicrobial and Antifungal Applications

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Antihypertensive Applications

. The specific role of N-(4-Piperidin-1-yl-phenyl)-succinamic acid in this field is still under investigation.

Analgesic and Anti-inflammatory Applications

. Further research is needed to explore the specific role of N-(4-Piperidin-1-yl-phenyl)-succinamic acid in this field.

Anti-Alzheimer and Antipsychotic Applications

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Mechanism of Action

These compounds act as potent and selective human β3 agonists. They have been found to have significant thermogenesis effects on human β3-adrenergic receptor transgenic mice.

Future Directions

The future directions for these compounds involve further optimization to obtain more potent analogs that can be progressed toward pre-clinical evaluation. Their potential as drugs for the treatment of human obesity and type II diabetes makes them of particular interest for future research.